N-Lauroyl-L-alanine

• CAS No.: 52558-74-4
• Product Name: N-Lauroyl-L-alanine
• Molecular Formula: C15H29NO3
• Molecular Weight: 271.4 g/mol
• IUPAC Name: (2S)-2-(dodecanoylamino)propanoic acid
• Standard InChI: InChI=1S/C15H29NO3/c1-3-4-5-6-7-8-9-10-11-12-14(17)16-13(2)15(18)19/h13H,3-12H2,1-2H3,(H,16,17)(H,18,19)/t13-/m0/s1
• Standard InChIKey: UYTOHYBIBPDOKX-ZDUSSCGKSA-N
• Isomeric SMILES: CCCCCCCCCCCC(=O)N[C@@H](C)C(=O)O
• SMILES: CCCCCCCCCCCC(=O)NC(C)C(=O)O
• Canonical SMILES: CCCCCCCCCCCC(=O)NC(C)C(=O)O
• Appearance: Solid powder
• Description: Lauroyl alanine is a fatty acid amide that may be used to support the physical gelation of binary mixtures of aliphatic and aromatic hydrocarbon solvents with potential use in injectable biodegradable drug delivery systems.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Lauroyl alanine; Lauroylalanine; Aminiosurfact LA; N-Lauroyl-L-alanine
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• PubChem Compound: 13854541
• Last Modified: Nov 11 2021